Cas no 391678-36-7 ((2S)-2-(tert-butoxycarbonylamino)-2-methyl-but-3-ynoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-2-methyl-but-3-ynoic acid
• CAS No: 391678-36-7
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• MDL: MFCD12198156
• CID: 299203
• PubChem ID: 20721241
• Update Time: 2025-04-19

(2S)-2-(tert-butoxycarbonylamino)-2-methyl-but-3-ynoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoic acid
• 3-Butynoicacid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-2-methyl-,(2S)-(9CI)
• (2S)-2-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]but-3-ynoic acid
• Boc-alpha-methyl-L-Propargylglycine
• (2S)-2-(tert-butoxycarbonylamino)-2-methyl-but-3-ynoic acid
• SCHEMBL5169401
• (S)-2-((tert-Butoxycarbonyl)amino)-2-methylbut-3-ynoicacid
• SYWWVGBCSHMZNN-JTQLQIEISA-N
• 391678-36-7
• CS-0451967
• (2S)-t-Butoxycarbonylamino-2-methyl-3-butynic acid
• (2S)-2-[(tert-Butoxycarbonyl)amino]-2-methylbut-3-ynoic acid
• DTXSID10609482
• DB-246901

• MDL： MFCD12198156
• Inchi： 1S/C10H15NO4/c1-6-10(5,7(12)13)11-8(14)15-9(2,3)4/h1H,2-5H3,(H,11,14)(H,12,13)/t10-/m0/s1
• InChI Key： SYWWVGBCSHMZNN-JTQLQIEISA-N
• SMILES： O(C(N[C@@](C#C)(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 213.10000
• Monoisotopic Mass: 213.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 79.12000
• LogP: 1.19200